Cas no 887592-32-7 (Quinazoline,7-bromo-4-chloro-2-(trifluoromethyl)-)

Quinazoline,7-bromo-4-chloro-2-(trifluoromethyl)- structure
887592-32-7 structure
Product Name:Quinazoline,7-bromo-4-chloro-2-(trifluoromethyl)-
CAS No:887592-32-7
MF:C9H3BrClF3N2
MW:311.485730409622
CID:713692
PubChem ID:53404540
Update Time:2025-04-19

Quinazoline,7-bromo-4-chloro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,7-bromo-4-chloro-2-(trifluoromethyl)-
    • 7-bromo-4-chloro-2-(trifluoromethyl)quinazoline
    • 7-BROMO-4-CHLORO-2-TRIFLUOROMETHYL-QUINAZOLINE
    • Z1741876459
    • EN300-376049
    • 887592-32-7
    • DTXSID60695411
    • MDL: MFCD06657220
    • Inchi: 1S/C9H3BrClF3N2/c10-4-1-2-5-6(3-4)15-8(9(12,13)14)16-7(5)11/h1-3H
    • InChI Key: VUSHNWRGQDDPJU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(N=C(C(F)(F)F)N=C2C=1)Cl

Computed Properties

  • Exact Mass: 309.912
  • Monoisotopic Mass: 309.912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.8Ų

Quinazoline,7-bromo-4-chloro-2-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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887592-32-7 97%
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